Cas no 635751-03-0 (Carbonic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]butyl ethyl ester)

• Product name: Carbonic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]butyl ethyl ester
• CAS No: 635751-03-0
• MF: C₁₂H₂₃NO₅
• MW: 261.314724206924
• CID: 1661422
• PubChem ID: 23093479

Carbonic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]butyl ethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbonic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]butyl ethyl ester
• 635751-03-0
• SCHEMBL1063112
• 4-[(tert-Butoxycarbonyl)amino]butyl ethyl carbonate
• NGQONEDZIHRLJT-UHFFFAOYSA-N
• DB-218627

• Inchi： InChI=1S/C12H23NO5/c1-5-16-11(15)17-9-7-6-8-13-10(14)18-12(2,3)4/h5-9H2,1-4H3,(H,13,14)
• InChI Key： NGQONEDZIHRLJT-UHFFFAOYSA-N
• SMILES： CCOC(=O)OCCCCNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 261.15769
• Monoisotopic Mass: 261.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 73.9Ų

Experimental Properties

• PSA: 73.86

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Carbonic acid diesters